Cas no 100-81-2 (3-Methylbenzylamine)

• Product Name: 3-Methylbenzylamine
• CAS No: 100-81-2
• MF: C₈H₁₁N
• MW: 121.179641962051
• MDL: MFCD00008118
• CID: 35113
• PubChem ID: 87573231
• Update Time: 2025-11-02

3-Methylbenzylamine Chemical and Physical Properties

Names and Identifiers

• m-Tolylmethanamine
• ALPHA-AMINO-M-XYLENE
• M-METHYLBENZYLAMINE
• M-XYLYLAMINE
• RARECHEM AL BW 0164
• (3-Methylphenyl)methanamine
• 3-methyl-benzenemethanamin
• Benzylamine, m-methyl-
• 3-Methylbenzylbenzylamine
• 3-Xylylamine
• 3-Methyl-Benzylamin
• 3-methyl-benzenemethanamin、3-methylbenzylamine
• (m-Tolylmethyl)amine
• 1-Aminomethyl-3-methylbenzene
• 3-Methylbenzenemethanamine
• α-Amino-m-xylene
• 3-Methylbenzylamine
• 1-(3-Methylphenyl)methanamine
• 3-Methylbenzylae
• Benzenemethanamine, 3-methyl-
• 3-Methylbenzyl amine
• 3-Methyl-benzylamine
• [(3-Methylphenyl)methyl]amine
• RGXUCUWVGKLACF-UHFFFAOYSA-N
• (3-methylphenyl)methylamine
• 3-tolylmethylamine
• 3-Methyl benzylami
• SY004247
• CK2411
• SCHEMBL39821
• 100-81-2
• BB 0253725
• JRQ2PCL7ZU
• DTXSID3059218
• EN300-29981
• CHEMBL274573
• MFCD00008118
• 3-Methyl benzylamine
• CS-W004682
• 3-Methylbenzylamine, 98%
• (3-Methylphenyl)methanamine #
• STR04724
• J-512890
• InChI=1/C8H11N/c1-7-3-2-4-8(5-7)6-9/h2-5H,6,9H2,1H
• FT-0616138
• EINECS 202-890-8
• Q27467960
• AKOS000130458
• AM83138
• M1274
• NS00023003
• AC-17021
• DTXCID4032459
• benzylamine, 3-methyl-
• ALBB-005972
• Benzenemethanamine, 3methyl
• STK503649
• DB-000198
• 202-890-8

• MDL： MFCD00008118
• Inchi： 1S/C8H11N/c1-7-3-2-4-8(5-7)6-9/h2-5H,6,9H2,1H3
• InChI Key： RGXUCUWVGKLACF-UHFFFAOYSA-N
• SMILES： NCC1C=CC=C(C)C=1
• BRN： 507474

Computed Properties

• Exact Mass: 121.08900
• Monoisotopic Mass: 121.089149
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 80.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0.966 g/mL at 25 °C(lit.)
• Melting Point: 19.71°C (estimate)
• Boiling Point: 202-205 °C(lit.)
• Flash Point: Fahrenheit: 177.8 ° f < br / > Celsius: 81 ° C < br / >
• Refractive Index: n20/D 1.536(lit.)
• PSA: 26.02000
• LogP: 2.15400
• Sensitiveness: Air Sensitive
• Solubility: Not determined

3-Methylbenzylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S27-S36/37/39-S45
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：8
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Store at room temperature
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 3-Methylbenzylamine

Comprehensive Guide to 3-Methylbenzylamine (CAS No. 100-81-2): Properties, Applications, and Market Insights

3-Methylbenzylamine (CAS No. 100-81-2) is a versatile organic compound widely used in pharmaceuticals, agrochemicals, and specialty chemicals. This aromatic amine, also known as m-tolylmethylamine, features a methyl group attached to the benzylamine structure, enhancing its reactivity and utility in synthetic chemistry. With the growing demand for fine chemicals and pharmaceutical intermediates, 3-Methylbenzylamine has gained significant attention in research and industrial applications.

The chemical formula of 3-Methylbenzylamine is C₈H₁₁N, and it typically appears as a colorless to pale yellow liquid with a characteristic amine odor. Its molecular weight is 121.18 g/mol, and it exhibits a boiling point of approximately 210–215°C. Due to its primary amine functionality, this compound serves as a crucial building block in the synthesis of drug candidates, catalysts, and flavoring agents. Researchers often explore its derivatives for their potential in central nervous system (CNS) drug development, aligning with the trending focus on neurological therapeutics.

One of the most prominent applications of 3-Methylbenzylamine is in the pharmaceutical industry, where it acts as an intermediate for antidepressants, antihistamines, and local anesthetics. The rise in mental health awareness has increased the demand for novel psychoactive compounds, making 3-Methylbenzylamine a key subject in medicinal chemistry studies. Additionally, its role in agrochemical formulations supports the development of pesticides and herbicides, addressing global concerns about sustainable agriculture.

From a market perspective, the demand for 3-Methylbenzylamine is driven by advancements in green chemistry and biocatalysis. Companies are investing in eco-friendly synthesis methods to reduce environmental impact, a topic highly searched in scientific databases and industry reports. Regulatory compliance, particularly in regions like Europe and North America, further influences its production and distribution, as manufacturers adapt to REACH and FDA guidelines.

In laboratory settings, 3-Methylbenzylamine is valued for its role in asymmetric synthesis and chiral resolution. Its ability to form Schiff bases and metal complexes makes it useful in coordination chemistry and material science. Recent studies highlight its potential in nanotechnology, particularly in the functionalization of carbon nanotubes and graphene oxide, aligning with the surge in nanomaterial research.

Storage and handling of 3-Methylbenzylamine require standard precautions for amine compounds, including protection from moisture and air to prevent degradation. While it is not classified as a hazardous substance under most regulations, proper ventilation and personal protective equipment (PPE) are recommended during its use. These safety measures are frequently queried in chemical safety forums and MSDS databases, reflecting user concerns about workplace safety.

Looking ahead, the future of 3-Methylbenzylamine lies in its integration with artificial intelligence (AI)-driven drug discovery and automated synthesis platforms. As the chemical industry embraces Industry 4.0, computational tools are being employed to optimize its production and application. This trend resonates with searches for AI in chemistry and smart manufacturing, positioning 3-Methylbenzylamine as a compound of interest in next-generation chemical innovation.

In summary, 3-Methylbenzylamine (CAS No. 100-81-2) is a multifaceted compound with expanding applications across life sciences and advanced materials. Its relevance to drug development, sustainable agriculture, and nanotechnology ensures its continued prominence in scientific and industrial discourse. For researchers and manufacturers, staying updated on its synthetic routes, regulatory status, and emerging uses is essential to leverage its full potential.